Cas no 58697-03-3 (3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal)

• Product Name: 3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal
• CAS No: 58697-03-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD22422846
• CID: 373800
• PubChem ID: 93882
• Update Time: 2025-04-19

3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(5,5-Dimethyl-1,3-dioxan-2-yl)propanal
• 1,3-Dioxane-2-propanal,5,5-dimethyl-
• 5,5-dimethyl-1,3-Dioxane-2-propanal
• 5,5-Dimethyl-1,3-dioxane-2-propionaldehyde
• NS00033999
• FT-0715492
• UNII-WZX3Q35QJ2
• WZX3Q35QJ2
• EINECS 261-395-5
• SCHEMBL5071835
• WLUYPGQZOFXAFA-UHFFFAOYSA-N
• AKOS015900860
• 1,3-Dioxane-2-propanal, 5,5-dimethyl-
• DTXSID20207392
• 3-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-propanal
• 58697-03-3
• A25146

• MDL： MFCD22422846
• Inchi： 1S/C9H16O3/c1-9(2)6-11-8(12-7-9)4-3-5-10/h5,8H,3-4,6-7H2,1-2H3
• InChI Key： WLUYPGQZOFXAFA-UHFFFAOYSA-N
• SMILES： O1C(CCC=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 239 ºC
• Flash Point: 89 ºC
• PSA: 35.53